Cas no 1270526-78-7 (4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol
• CAS No: 1270526-78-7
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5966097
• PubChem ID: 77127770
• Update Time: 2025-06-12

4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol
• EN300-1929660
• 1270526-78-7

• Inchi： 1S/C10H12F3NO3/c1-16-6-3-5(9(14)10(11,12)13)4-7(17-2)8(6)15/h3-4,9,15H,14H2,1-2H3
• InChI Key： SVJIDFFKPWPYMD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(=C(C=1)OC)O)OC)N)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol

Comprehensive Overview of 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol (CAS No. 1270526-78-7)

4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol (CAS No. 1270526-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both trifluoroethyl and dimethoxyphenol moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions related to this compound is: "What are the synthetic routes for 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. The trifluoroethyl group is often introduced via fluorination reactions, while the dimethoxyphenol backbone can be derived from guaiacol derivatives. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact.

In the context of current trends, the demand for fluorinated compounds like 1270526-78-7 has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. The compound's amino functionality further allows for derivatization, making it a valuable building block in medicinal chemistry. Another frequently asked question is: "How does 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol interact with biological targets?" Preliminary studies suggest its potential as a scaffold for designing kinase inhibitors, though detailed mechanistic studies are ongoing.

The compound's physicochemical properties, such as solubility and stability, are also topics of interest. Analytical techniques like HPLC and NMR are commonly employed to characterize 1270526-78-7, ensuring purity and consistency for research applications. Additionally, its storage conditions—often under inert atmospheres at low temperatures—are critical to maintaining its integrity.

From an industrial perspective, 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethoxyphenol is increasingly relevant in the agrochemical sector, where fluorinated compounds are used to develop next-generation pesticides with improved efficacy and lower toxicity. This aligns with the global push for sustainable agriculture, a hot topic among researchers and policymakers alike.

In summary, CAS No. 1270526-78-7 represents a promising compound with multifaceted applications. Its structural features and adaptability make it a focal point in both academic and industrial research, addressing contemporary challenges in drug development and agrochemical innovation.